Cas no 1103684-02-1 (lespecyrtin C1)

• Product name: lespecyrtin C1
• CAS No: 1103684-02-1
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 2074808
• PubChem ID: 25195061

lespecyrtin C1 Chemical and Physical Properties

Names and Identifiers

• lespecyrtin C1
• (+)-Lespecyrtin C1
• CHEMBL549416
• 1103684-02-1
• 3-(4-hydroxyphenyl)-1-(4-hydroxy-2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-5-yl)propan-1-one

• Inchi： InChI=1S/C20H20O4/c1-12(2)19-11-16-18(24-19)10-8-15(20(16)23)17(22)9-5-13-3-6-14(21)7-4-13/h3-4,6-8,10,19,21,23H,1,5,9,11H2,2H3
• InChI Key： VOGSGMTZZJCGMI-UHFFFAOYSA-N
• SMILES： CC(=C)C1Cc2c(O1)ccc(C(=O)CCc1ccc(O)cc1)c2O

Computed Properties

• Exact Mass: 324.13615911Da
• Monoisotopic Mass: 324.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.146
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones